Cas no 643-14-1 (3,4,6-trichloro-o-cresol)
3,4,6-trichloro-o-cresol structure
Product Name:3,4,6-trichloro-o-cresol
3,4,6-trichloro-o-cresol Chemical and Physical Properties
Names and Identifiers
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- 3,4,6-trichloro-o-cresol
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- Inchi： 1S/C7H5Cl3O/c1-3-6(10)4(8)2-5(9)7(3)11/h2,11H,1H3
- InChI Key： IAGVLEMVUDJCJS-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C(=C1C)O)Cl)Cl
Computed Properties
- Exact Mass: 209.94075
- Monoisotopic Mass: 209.940598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3,4,6-trichloro-o-cresol Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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